N-(2-methoxy-5-methylphenyl)-4-propan-2-yloxybenzamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H21NO3/c1-12(2)22-15-8-6-14(7-9-15)18(20)19-16-11-13(3)5-10-17(16)21-4/h5-12H,1-4H3,(H,19,20)
• InChI Key: TUIYORDDGRMMQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(C=C2)OC(C)C
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-(2-methoxy-5-methylphenyl)-4-propan-2-yloxybenzamide is an organic compound with a complex structure, characterized by the presence of isopropoxy, methoxy, and methyl groups attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxy-5-methylphenyl)-4-propan-2-yloxybenzamide typically involves the reaction of 4-isopropoxybenzoic acid with 2-methoxy-5-methylaniline in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane at room temperature, leading to the formation of the desired benzamide compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxy-5-methylphenyl)-4-propan-2-yloxybenzamide can undergo various chemical reactions, including:

Oxidation: The methoxy and isopropoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The benzamide group can be reduced to form amines.

Substitution: The aromatic rings can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous conditions.

Substitution: Reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination in the presence of a catalyst like iron (Fe).

Major Products

Oxidation: Formation of 4-isopropoxy-N-(2-methoxy-5-methylphenyl)benzoic acid.

Reduction: Formation of 4-isopropoxy-N-(2-methoxy-5-methylphenyl)benzylamine.

Substitution: Formation of 4-isopropoxy-N-(2-methoxy-5-methylphenyl)-3-nitrobenzamide or 4-isopropoxy-N-(2-methoxy-5-methylphenyl)-3-bromobenzamide.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-4-propan-2-yloxybenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-methoxy-5-methylphenyl)-4-propan-2-yloxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events. For example, it may inhibit cyclooxygenase enzymes, reducing the production of pro-inflammatory mediators.

Comparison with Similar Compounds

Similar Compounds

• 4-hydroxy-N-(2-methoxy-5-methylphenyl)benzamide
• 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzamide
• 4-methoxy-N-(2-methoxy-5-methylphenyl)benzamide

Uniqueness

N-(2-methoxy-5-methylphenyl)-4-propan-2-yloxybenzamide is unique due to the presence of the isopropoxy group, which can influence its chemical reactivity and biological activity. This structural variation can lead to differences in solubility, stability, and interaction with molecular targets compared to similar compounds.